RP 70676

• Molecular Formula: C25H28N4S
• Molecular Weight: 416.6 g/mol
• InChI: InChI=1S/C25H28N4S/c1-19-18-20(2)29(28-19)16-10-5-11-17-30-25-26-23(21-12-6-3-7-13-21)24(27-25)22-14-8-4-9-15-22/h3-4,6-9,12-15,18H,5,10-11,16-17H2,1-2H3,(H,26,27)
• InChIKey: UUPITLNVYVCTFW-UHFFFAOYSA-N

RP 70676: A Preclinical ACAT Inhibitor

RP 70676 (1-(5-((4,5-Diphenyl-1H-imidazol-2-yl)thio)pentyl)-3,5-dimethyl-1H-pyrazole, CAS 136609-26-2) is a synthetic small-molecule inhibitor of acyl-CoA:cholesterol O-acyltransferase (ACAT), an enzyme that catalyzes the esterification of free cholesterol into cholesteryl esters [1]. It demonstrates potent, nanomolar-range inhibition across a panel of ACAT enzymes derived from multiple species, including rat (IC50 25 nM), rabbit (IC50 44 nM), hamster (IC50 21 nM), and human liver tissue (IC50 44 nM) [1]. RP 70676 exhibits significant oral bioavailability in New Zealand White rabbits, with sustained plasma levels of parent compound for up to 6 hours post-dose [1][2].

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ACAT inhibition pathway studies Cholesterol esterification research tool

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In vitro & in vivo reference standard Enzymatic assays and lipid metabolism models

• [1] Ashton MJ, Bridge AW, Bush RC, Dron DI, Harris NV, Jones GD, Lythgoe DJ, Riddell D, Smith C. RP 70676: A potent systematically available inhibitor of acyl-CoA:cholesterol O-acyl transferase (ACAT). Bioorg Med Chem Lett. 1992;2(4):375-380. View Source
• [2] TargetMol. RP 70676 (T12767) Product Page. In vivo: In NZW rabbits, RP 70676 (10 mg/kg, p.o.) is well absorbed with plasma levels. View Source

Why RP 70676 Cannot Be Substituted

Interchanging ACAT inhibitors for research purposes without rigorous validation introduces significant experimental risk. RP 70676 exhibits a >75-fold improvement in enzyme inhibition potency (nM range) relative to structurally distinct ACAT inhibitors such as avasimibe and pactimibe (μM range), directly impacting the achievable pharmacodynamic effect in cell-based and in vivo models . Furthermore, RP 70676 demonstrates consistent, high-potency inhibition across multiple species and tissue types (rat, rabbit, hamster, human), whereas comparator compounds like pactimibe show marked variation in potency between isozymes (ACAT1/ACAT2) and cellular contexts . The oral bioavailability profile of RP 70676, characterized by sustained plasma exposure in rabbits for up to 6 hours, may also differ substantially from other ACAT inhibitors in terms of absorption kinetics and tissue distribution, precluding direct substitution without re-optimization of experimental dosing protocols [1].

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Scaffold-dependent potency shift ACAT inhibitor potency may differ by orders of magnitude across chemical classes; direct substitution without verification can alter assay sensitivity.

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Systemic exposure may not transfer Oral bioavailability and plasma half-life are not predictable across ACAT inhibitor chemotypes, potentially affecting in vivo experimental reproducibility.

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Dose-response interpretation risk Substituting without accounting for compound-specific pharmacokinetics may lead to misleading dose-response interpretations.

• [1] Ashton MJ, Bridge AW, Bush RC, Dron DI, Harris NV, Jones GD, Lythgoe DJ, Riddell D, Smith C. RP 70676: A potent systematically available inhibitor of acyl-CoA:cholesterol O-acyl transferase (ACAT). Bioorg Med Chem Lett. 1992;2(4):375-380. View Source

RP 70676 Quantitative Evidence

Superior Potency Versus Avasimibe

RP 70676 inhibits rat and rabbit ACAT with IC50 values of 25 nM and 44 nM, respectively . In contrast, avasimibe (CI-1011) inhibits ACAT with an IC50 of 3.3 μM (3300 nM) as reported by multiple independent vendor sources . This represents a >75-fold (rat) and >75-fold (rabbit) difference in molar potency in favor of RP 70676.

Potency vs Avasimibe

Cross-study comparable

IC50 40 nM vs 3.3–24 µM

Supports nanomolar-range assay sensitivity; may reduce compound consumption relative to micromolar comparators.

Reported 82- to 600-fold lower IC50; cross-study comparison.

Evidence Dimension	In vitro enzyme inhibition potency (IC50)
Target Compound Data	RP 70676: 25 nM (rat ACAT), 44 nM (rabbit ACAT)
Comparator Or Baseline	Avasimibe (CI-1011): 3300 nM (3.3 μM) (ACAT)
Quantified Difference	RP 70676 is ~132-fold more potent than avasimibe (rat) and ~75-fold more potent (rabbit)
Conditions	Rat liver microsomes (RP 70676); ACAT enzyme assay (avasimibe, cell-free system)

Why This Matters

Researchers requiring low-nanomolar effective concentrations in cellular or in vivo models should select RP 70676 to avoid the high micromolar dosing and potential off-target liabilities associated with avasimibe.

Potency Comparison vs. CI-976

RP 70676 demonstrates an IC50 of 540 nM in whole-cell P388D murine macrophages . Pactimibe sulfate, a dual ACAT1/2 inhibitor, exhibits IC50 values of 2.7 μM in macrophages and 6.7 μM for cholesteryl ester formation in human monocyte-derived macrophages . This indicates RP 70676 is >5-fold (macrophage ACAT) and >12-fold (cholesteryl ester formation) more potent in macrophage-relevant assays compared to pactimibe.

Potency vs CI-976

Data to verify

IC50 40 nM vs 73 nM

Modest potency difference in rabbit arterial tissue; assay condition context required.

Reported 1.8-fold lower IC50; source-specific review needed.

Evidence Dimension	Inhibition of ACAT in macrophages (cellular assay)
Target Compound Data	RP 70676: IC50 540 nM (0.54 μM) in P388D murine macrophages
Comparator Or Baseline	Pactimibe sulfate: IC50 2.7 μM (macrophages), 6.7 μM (human monocyte-derived macrophages for cholesteryl ester formation)
Quantified Difference	RP 70676 is ~5-fold (macrophage ACAT) to ~12.4-fold (CE formation) more potent than pactimibe
Conditions	Whole-cell P388D murine macrophage assay (RP 70676); Human monocyte-derived macrophages (pactimibe)

Why This Matters

For atherosclerosis or foam cell formation studies where macrophage ACAT inhibition is critical, RP 70676 offers substantially higher potency, reducing the compound concentration required to achieve biological effects and minimizing potential cytotoxicity or off-target activity at higher doses.

Oral Bioavailability in Rabbit Model

RP 70676 exhibits a narrow and low-nanomolar IC50 range across multiple species and tissues: hamster liver (21 nM), rat (25 nM), rabbit arterial (40 nM), human liver (44 nM), and cholesterol-fed rabbit intestine (108 nM) . In contrast, other ACAT inhibitors show greater inter-species variability; for example, avasimibe's reported IC50 ranges from 60 nM to 3.3 μM across different sources and assay conditions , while pactimibe's potency varies between ACAT1 (4.9 μM) and ACAT2 (3.0 μM) .

Oral Bioavailability

Reported

Plasma levels ≥6 h (10 mg/kg, p.o., NZW rabbit)

Supports oral in vivo study design; reported systemic exposure window for rabbit model.

Rabbit model; exposure context may require verification in other species.

Evidence Dimension	ACAT inhibition potency across multiple species/tissues
Target Compound Data	RP 70676: Hamster liver 21 nM, Rat 25 nM, Rabbit arterial 40 nM, Human liver 44 nM, Rabbit intestine 108 nM
Comparator Or Baseline	Avasimibe: Reported IC50 60 nM (source: Anjiechem) to 3.3 μM (Selleck); Pactimibe: ACAT1 4.9 μM, ACAT2 3.0 μM
Quantified Difference	RP 70676 maintains <108 nM potency across 5 species/tissues; comparators show >10-fold variation across sources/isozymes
Conditions	Microsomal ACAT preparations from indicated species/tissues

Why This Matters

This consistent cross-species potency simplifies translational research by reducing the need for species-specific potency adjustments and increases confidence that in vivo efficacy observed in rodent or rabbit models will translate to human-relevant enzyme inhibition.

In Vivo Efficacy in Atherosclerosis Model

In New Zealand White rabbits, oral administration of RP 70676 (10 mg/kg) results in well-absorbed plasma levels of parent compound, with significant concentrations sustained for up to 6 hours post-dose [1][2]. This contrasts with earlier-generation ACAT inhibitors such as DuP 128 and RP 64477, which were reported to be poorly or erratically absorbed in rodent species [3].

In Vivo Lipid Reduction

Supporting evidence

Reduced cholesterol & cholesteryl ester in rabbit aorta

Reported vascular lipid-modifying effect in cholesterol-fed rabbit model.

Qualitative endpoint; vehicle-controlled study context.

Evidence Dimension	Oral bioavailability and plasma exposure duration
Target Compound Data	RP 70676: Well absorbed in NZW rabbits at 10 mg/kg p.o.; plasma levels of parent compound sustained for up to 6 hours
Comparator Or Baseline	Earlier ACAT inhibitors (e.g., DuP 128, RP 64477): Poor or erratic oral absorption in rodents [3]
Quantified Difference	RP 70676 demonstrates consistent, prolonged oral exposure vs. variable/poor absorption of historical comparators
Conditions	Oral gavage in NZW rabbits (RP 70676); rodent models (comparator class)

Why This Matters

Researchers requiring reliable systemic exposure after oral dosing in preclinical models should select RP 70676 over earlier, poorly absorbed ACAT inhibitors, as it provides predictable pharmacokinetics for chronic dosing studies.

• [1] Ashton MJ, Bridge AW, Bush RC, Dron DI, Harris NV, Jones GD, Lythgoe DJ, Riddell D, Smith C. RP 70676: A potent systematically available inhibitor of acyl-CoA:cholesterol O-acyl transferase (ACAT). Bioorg Med Chem Lett. 1992;2(4):375-380. View Source
• [2] TargetMol. RP 70676 (T12767) Product Page. In vivo: In NZW rabbits, RP 70676 (10 mg/kg, p.o.) is well absorbed with plasma levels. View Source
• [3] DataPDF. Inhibitors of Acyl-CoA:cholesterol O-Acyl Transferase (ACAT) as... (Reference to poor absorption of DuP 128 and RP 64477). View Source

RP 70676 Application Scenarios

In Vivo Cholesterol Esterification Studies

RP 70676's 540 nM IC50 in P388D macrophages, combined with its >5-fold potency advantage over pactimibe in macrophage-relevant assays , makes it a superior tool compound for investigating the role of ACAT-mediated cholesterol esterification in macrophage foam cell formation and atherosclerotic lesion progression. The compound's ability to reduce cholesterol and cholesterol ester accumulation in rabbit aorta and thoracic artery in vivo [1] further supports its utility in preclinical atherosclerosis models where oral bioavailability is required.

Cross-Species Translational Pharmacology

RP 70676's consistent low-nanomolar potency across hamster, rat, rabbit, and human ACAT enzymes enables reliable cross-species translation without the need for species-specific potency correction factors. This is particularly valuable for research programs that utilize multiple preclinical species (e.g., rat for initial screening, rabbit for cardiovascular studies) and require confidence that enzyme inhibition achieved in one model will be replicated in others.

Low Nanomolar Reference Standard

RP 70676's demonstrated oral bioavailability and sustained plasma exposure (up to 6 hours) in rabbits [1] make it the preferred ACAT inhibitor for chronic oral dosing studies in cholesterol-fed rabbit models of hypercholesterolemia and atherosclerosis. The compound's efficacy as a hypocholesterolaemic agent in this model [1] has been established, providing a validated experimental paradigm for studies of lipid-lowering pharmacology.

Comparative Mechanism Studies vs. Later-Generation Inhibitors

RP 70676's cross-tissue potency profile—ranging from 21 nM in hamster liver to 108 nM in rabbit intestine —allows researchers to investigate tissue-specific effects of ACAT inhibition on cholesterol absorption, hepatic VLDL secretion, and arterial cholesterol accumulation without confounding tissue-dependent potency variations. This is a key differentiation from pactimibe, which shows ~1.6-fold differences between ACAT1 and ACAT2 isozymes and larger cellular context-dependent variations .

Application

Selection Property

Validation Focus

In vivo cholesterol esterification studies

Reported oral bioavailability profile

Pharmacodynamic endpoint validation in rabbit model

Multi-species translational pharmacology

Consistent IC50 range across tissues (21–44 nM)

Reproducibility from rodent to human tissue assays

Low nanomolar reference standard

Nanomolar-range potency for assay calibration

Positive control benchmarking without excessive DMSO concentrations

Comparative mechanism studies

Pan-ACAT inhibition profile

Comparison with isoform-selective inhibitor endpoints

• [1] Ashton MJ, Bridge AW, Bush RC, Dron DI, Harris NV, Jones GD, Lythgoe DJ, Riddell D, Smith C. RP 70676: A potent systematically available inhibitor of acyl-CoA:cholesterol O-acyl transferase (ACAT). Bioorg Med Chem Lett. 1992;2(4):375-380. View Source